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Compound of Interest

Compound Name: 5-Fluoro-2-iodobenzoic acid

Cat. No.: B1316771

A Comprehensive Safety Review of 5-Fluoro-2-
iodobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for 5-Fluoro-2-
iodobenzoic acid (CAS No. 52548-63-7), a key intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] The following sections summarize its physical and
chemical properties, hazard classifications, handling procedures, and emergency response
measures, drawing from publicly available Safety Data Sheets (SDS).

Physicochemical Properties

5-Fluoro-2-iodobenzoic acid is a solid at room temperature.[2] Key quantitative properties are
summarized in the table below.
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Property Value Source
Molecular Formula C7H4FI102 [21[3][4]
Molecular Weight 266.01 g/mol [21[3]1[4]
CAS Number 52548-63-7 [21[31[4]
Melting Point 145-149 °C [2]
Assay 97% (2]

Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to its toxicity
if swallowed and its irritant effects on the skin, eyes, and respiratory system.[2][3]

The GHS classification for 5-Fluoro-2-iodobenzoic acid is as follows:

Acute Toxicity, Oral (Category 3)[2]

Skin Irritation (Category 2)[2][3]

Serious Eye Irritation (Category 2)[2][3]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system[2]
The signal word for this chemical is "Danger”.[2][3]

The following diagram illustrates the logical flow of hazard identification based on the GHS
classifications.
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GHS Hazard Classifications
H301: Toxic if swallowed
is classified as (Acute Tox. 3 Oral)
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GHS Hazard Classification Flowchart

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use in a well-ventilated area.[3][5]

Wear appropriate personal protective equipment (PPE).[2][5]

Wash hands thoroughly after handling.[5][6]

Storage:
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Store in a cool, dry, and well-ventilated place.[3][5]

Keep the container tightly closed.[3][5]

Store locked up.[3][5]

Incompatible materials include strong oxidizing agents and strong bases.[5][7]

The following diagram outlines the workflow for personal protection when handling this
substance.

Handling 5-Fluoro-2-iodobenzoic Acid

Protect Eyes /Protect Skin

/ Required Per;énal Protective\E%ipment

Eyeshields / Safety Goggles . Dust Mask (Type N95 or P2)
(per 29 CFR 1910.133 or EN166) Protective Gloves (if dust is generated)

Protect Respiratory System

Protective Clothing

Safe Handling

Click to download full resolution via product page

Personal Protective Equipment Workflow

First-Aid Measures

In case of exposure, immediate medical attention is crucial. The following table and diagram
summarize the recommended first-aid procedures.
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Exposure Route

First-Aid Procedure

If Swallowed

Immediately call a POISON CENTER or
doctor/physician.[3] Rinse mouth.[6][8]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3] Immediately call an

ophthalmologist.

If on Skin

Take off immediately all contaminated clothing.
Wash with plenty of soap and water.[5][6] If skin

irritation occurs, get medical advice/attention.[6]

If Inhaled

Remove person to fresh air and keep
comfortable for breathing.[5][8] If breathing is
difficult, give oxygen.[5] If not breathing, give

artificial respiration.[5]

The decision-making process for first aid is illustrated in the diagram below.
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Exposure to
5-Fluoro-2-iodobenzoic Acid
ute of Exposure
Y Y
/sWanowed In Eyes On Skin mh‘-m

I First-Aid Actions

| ] A4
Rinse with water for several minutes. Take off contaminated clothin Move to fresh air.
Immediately call POISON CENTER/doctor. Remove contact lenses. . 9: o
. . - Wash with plenty of soap and water. > Keep comfortable for breathing.
Rinse mouth. Continue rinsing. . S . e S
" . Get medical advice if irritation occurs. Give oxygen or artificial respiration if needed.
Immediately call ophthalmologist.

General Advice

Consult a physician.
Show this safety data sheet to the doctor.
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First-Aid Decision-Making Flowchart

Experimental Protocols

The Safety Data Sheets reviewed for this guide provide hazard information based on the
intrinsic properties of the chemical as mandated by regulatory bodies. They do not contain
detailed experimental protocols for the toxicological or physicochemical tests conducted. For
specific experimental methodologies, researchers should consult primary scientific literature or
specialized toxicological databases.

Disclaimer: This document is intended for informational purposes only and is based on publicly
available Safety Data Sheets. It is not a substitute for a formal risk assessment. Always consult
the original SDS from the supplier before handling this chemical and adhere to all institutional
and regulatory safety guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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